![molecular formula C15H11NO B146863 2,5-Diphenyloxazole CAS No. 92-71-7](/img/structure/B146863.png)
2,5-Diphenyloxazole
Overview
Description
2,5-Diphenyloxazole (2,5-DPO) is a heterocyclic aromatic compound belonging to the oxazole class. It is a white crystalline solid with a molecular formula of C14H10NO. 2,5-DPO is used for a variety of purposes in research and industry. It is used as a monomer in the synthesis of polymers, as a dye in the textile industry, and as a pharmaceutical intermediate. In the scientific research field, 2,5-DPO is used as a fluorescent probe and a chromogenic reagent in various biochemical assays. It is also used in the synthesis of a variety of organic compounds.
Scientific Research Applications
Trypanocidal Activity
2,5-Diphenyloxazole derivatives isolated from Oxytropis lanata roots show trypanocidal activity against Trypanosoma congolense, a causative agent of African trypanosomosis in animals. Compounds with di- and trihydroxy groups were particularly effective, with 2-(2',3'-dihydroxyphenyl)-5-(2″-hydroxyphenyl)oxazole exhibiting potent inhibitory activity (Banzragchgarav et al., 2016).
Voltammetry and Spectroscopy
This compound undergoes protonation by sulfuric acid in acetonitrile solvent, demonstrated by UV-visible spectroscopy. Polarographic and cyclic voltammetric data suggest diffusion-controlled reduction of the protonated heteroaromatic at potentials slightly less negative than the nonprotonated form (Woodard & Rogers, 1976).
Carbonyl 1,1-Dipole Synthons in Synthesis
This compound has been used as a carbonyl 1,1-dipole synthon in a two-step sequence for synthesizing various lactones, demonstrating its utility in organic synthesis (Wasserman et al., 1992).
Genotoxic and Radioprotective Properties
This compound and its derivatives exhibit genotoxic effects and nonlinear dose-response relationships on mice spleen DNA. Some compounds also demonstrated radioprotective properties in certain concentrations (Zhizhina et al., 2005).
Scintillating Efficiencies
A series of 4-functionalised-2,5-diphenyloxazoles were synthesized and assessed for scintillation in the presence of ionizing radiation, showing the use of this compound derivatives in radiation detection technologies (Clapham et al., 1997).
Mechanism of Action
Target of Action
2,5-Diphenyloxazole, also known as PPO, is primarily used as a wavelength shifter . Its primary target is light, specifically light of shorter wavelengths. It interacts with this light and converts it to longer wavelengths .
Mode of Action
The mode of action of this compound involves the absorption of shorter wavelength light and the emission of longer wavelength light . This process is known as fluorescence. The output spectrum of this compound peaks at 385 nm, which is in the range of UV light .
Biochemical Pathways
Its primary function as a wavelength shifter suggests that it plays a role in the pathways of light absorption and emission .
Pharmacokinetics
It is known that the compound has a melting point of 71°c and a boiling point of 360°c
Result of Action
The primary result of this compound’s action is the conversion of shorter wavelength light to longer wavelength light . This can be used in various applications, such as in the development of organic luminescent materials for light-emitting diodes (LEDs) .
Action Environment
The action of this compound can be influenced by environmental factors such as temperature and light conditions . For instance, its ability to shift wavelengths may be affected by the intensity and wavelength of the incoming light. Additionally, its stability may be influenced by temperature, given its known melting and boiling points .
Safety and Hazards
Future Directions
Oxazole and its derivatives, including 2,5-Diphenyloxazole, play a very essential role in the area of medicinal chemistry . The important information presented in various researches will work as impetus for new views in the pursuit for rational design of more biologically active and minimum toxic derivatives of oxazoles as medicinal agents .
Biochemical Analysis
Biochemical Properties
2,5-Diphenyloxazole exhibits tunable fluorescence properties, up-conversion emission, and thermal stability . It has been used as a photoactive model system to study the structure-property relationship of its cocrystals . The cocrystals of this compound have exhibited tunable fluorescence properties and thermal stability relative to the pure this compound solid .
Cellular Effects
The fluorescence of this compound can be quenched by nucleotides, as investigated by electronic absorption and steady-state fluorescence spectra . This property allows this compound to be used as a fluorescent probe in cellular studies, providing insights into the interactions between nucleotides and other biomolecules .
Molecular Mechanism
The molecular mechanism of this compound primarily involves its interaction with light. As a fluorescent compound, this compound absorbs light at a specific wavelength and then re-emits light at a longer wavelength . This property is utilized in various applications, including as a scintillator and a fluorescent probe .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, the fluorescence properties of this compound can be tuned by adjusting the molecular stacking and aggregation state in its cocrystals . Moreover, the thermal stability of this compound can also be enhanced through co-crystallization .
Transport and Distribution
Given its lipophilic nature, it is likely that this compound can easily cross cell membranes and distribute throughout the cell .
Subcellular Localization
Due to its lipophilic nature and its use as a fluorescent probe, it is likely that this compound can localize in various subcellular compartments where it can interact with different biomolecules .
Properties
IUPAC Name |
2,5-diphenyl-1,3-oxazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO/c1-3-7-12(8-4-1)14-11-16-15(17-14)13-9-5-2-6-10-13/h1-11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNRNYORZJGVOSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(O2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7059060 | |
Record name | 2,5-Diphenyloxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7059060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Alfa Aesar MSDS] | |
Record name | 2,5-Diphenyloxazole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10405 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Vapor Pressure |
0.00000465 [mmHg] | |
Record name | 2,5-Diphenyloxazole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10405 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
92-71-7 | |
Record name | 2,5-Diphenyloxazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=92-71-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Diphenyloxazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000092717 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,5-Diphenyloxazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=49168 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,5-Diphenyloxazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24856 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Oxazole, 2,5-diphenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,5-Diphenyloxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7059060 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-diphenyloxazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.984 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,5-Diphenyloxazole | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2P8A647RYF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the molecular formula and weight of 2,5-diphenyloxazole?
A1: this compound has the molecular formula C15H11NO and a molecular weight of 221.25 g/mol.
Q2: What are the key spectroscopic characteristics of this compound?
A2: this compound exhibits strong fluorescence upon UV excitation. Its absorption and emission spectra are sensitive to solvent polarity and the presence of potential interacting molecules like cyclodextrins. [] Studies have shown its potential for two-photon fluorescence (TPF), with a high TPF quantum yield and a decay time of 20 ns. []
Q3: How does the structure of this compound relate to its fluorescence properties?
A3: The planar, conjugated structure of this compound allows for efficient absorption of UV light and subsequent emission of fluorescence. Substitutions on the phenyl rings can impact the fluorescence wavelength and intensity. [, ]
Q4: How does the conformation of this compound influence its amplified spontaneous emission (ASE) behavior?
A4: Contrary to the previously proposed electromer model, conformational restrictions at the 5-phenyl position do not eliminate the anomalous dual-spike ASE response in this compound derivatives. The exact mechanism behind this phenomenon requires further investigation. []
Q5: What makes this compound suitable for scintillation applications?
A5: this compound is an efficient scintillator, meaning it emits light when excited by ionizing radiation. [, , , , , ] This property is exploited in various applications, including the detection of beta radiation and differentiation between gamma-ray and neutron-induced signals. [, ]
Q6: How does covalent incorporation of this compound into sol-gel matrices impact its performance in radioanalytical applications?
A6: Covalent incorporation significantly reduces leaching of this compound from sol-gel glasses compared to simple entrapment, leading to improved long-term performance and stability in radioanalytical applications. [, ]
Q7: Can this compound be used to enhance the performance of X-ray attenuation-based imaging?
A7: Yes, embedding this compound alongside cesium lead bromide quantum dots within silicon dioxide nanoparticles significantly enhances X-ray attenuation, improving the sensitivity of this imaging technique. []
Q8: Does this compound exhibit any biological activity?
A9: Research suggests that this compound can inhibit phospholipase C (PLC) activity. This finding may explain some of its antiproliferative and antisignaling effects observed in certain cell lines. [, ]
Q9: How is this compound metabolized in biological systems?
A10: Studies have shown that this compound is primarily metabolized by cytochrome P450 enzymes in the liver, leading to hydroxylated metabolites. [, , , , ] This metabolism can be induced by certain compounds like 3-methylcholanthrene.
Q10: Can this compound be used as a probe for studying aryl hydrocarbon hydroxylase (AHH) activity?
A11: Yes, this compound metabolism by AHH can be used as a sensitive indicator of the enzyme's activity in human lymphocytes and liver microsomes. [, , , , ]
Q11: What is the impact of this compound on mice DNA structure?
A12: Research indicates a complex relationship between this compound and DNA structure in mice. It exhibits genotoxic effects at certain concentrations, but some derivatives show potential radioprotective properties. [, ]
Q12: How does the solubility of this compound in different solvents affect its applications?
A13: The solubility of this compound varies depending on the solvent. This influences its use in different applications, such as the preparation of liquid scintillators, sol-gel glasses, and polymer-based systems. [, , , ]
Q13: What strategies can be employed to improve the stability and performance of this compound in various applications?
A14: Covalent attachment to polymer matrices, encapsulation within nanoparticles, and the use of appropriate solvents and additives can enhance the stability and performance of this compound in diverse applications. [, , , ]
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.